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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for 1-Methyllysergol and its deuterated isotopologue, 1-
Methyllysergol-d3, is scarce in publicly available scientific literature. Therefore, this guide has
been compiled by leveraging information on the broader class of ergot alkaloids and related
lysergic acid derivatives. The properties and experimental protocols described herein are
based on established knowledge of structurally similar compounds and should be considered
as a predictive guide for research and development purposes.

Core Chemical Properties

1-Methyllysergol-d3 is a deuterated derivative of 1-Methyllysergol, an ergot alkaloid. The core
structure is based on the ergoline ring system, characteristic of this class of psychoactive and
medicinally relevant compounds. The introduction of three deuterium atoms in the 1-methyl
group provides a valuable tool for metabolic studies, pharmacokinetic analysis, and as an
internal standard in mass spectrometry-based quantification.

Physicochemical Data

Quantitative physicochemical data for 1-Methyllysergol is not readily available. The following
table summarizes the known properties of 1-Methyllysergol-d3 and provides estimated values
for 1-Methyllysergol based on the general characteristics of similar ergot alkaloids.
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Property

1-Methyllysergol-
d3

1-Methyllysergol
(Estimated)

Data Source/Basis

Molecular Formula C17D3H17N20 C17H20N20 LGC Standards[1]
Molecular Weight 271.37 268.35 LGC Standards[1]
Accurate Mass 271.176 268.1576 LGC Standards[1]
Likely a solid with a
] ] ) defined melting point, General knowledge of
Melting Point Not available _ _ _
typical for crystalline alkaloids
alkaloids.
Expected to be high
and likely to
N ) ) General knowledge of
Boiling Point Not available decompose upon )
) alkaloids
heating at
atmospheric pressure.
Likely soluble in
organic solvents like
- ) methanol, ethanol, General knowledge of
Solubility Not available _
chloroform, and ergot alkaloids
DMSO. Limited
solubility in water.
The basicity of the
ergoline nitrogen
] would result in a pKa General knowledge of
pKa Not available

in the physiological
range, allowing for salt

formation.

ergoline structures

Spectral Data

Detailed spectral data for 1-Methyllysergol is not published. However, based on the known

structure, the following characteristic signals can be predicted.

IH-NMR Spectroscopy (Predicted):
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Aromatic Protons: Signals in the aromatic region (6 6.5-8.0 ppm) corresponding to the indole
ring protons.

Ergoline Ring Protons: A complex series of aliphatic signals in the upfield region (6 2.0-4.0
ppm).

N-Methyl Protons: A singlet corresponding to the N-methyl group. For 1-Methyllysergol-d3,
this signal would be absent, and a characteristic triplet may be observed in the 13C-NMR due
to C-D coupling.

Hydroxymethyl Protons: Signals associated with the -CH20H group.

13C-NMR Spectroscopy (Predicted):

Aromatic Carbons: Signals in the downfield region (& 100-150 ppm).

Ergoline Ring Carbons: Aliphatic carbon signals in the range of  20-70 ppm.

N-Methyl Carbon: A signal for the N-methyl carbon.

Hydroxymethyl Carbon: A signal around & 60-70 ppm.

Mass Spectrometry (Predicted):

Electron lonization (El): A prominent molecular ion peak (M*) is expected, along with
characteristic fragmentation patterns of the ergoline ring system. For 1-Methyllysergol-d3,
the molecular ion would be observed at m/z 271, three units higher than the non-deuterated
analog.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 1-Methyllysergol are not

publicly available. The following sections provide generalized methodologies based on

established procedures for related ergot alkaloids.

Synthesis of 1-Methyllysergol
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The synthesis of 1-Methyllysergol would likely start from lysergic acid, a common precursor for
many ergot alkaloids.

Hypothetical Synthetic Workflow:

Esterification Reduction N-Methylation

Temere Al (e.g., MeOH, H+) > Lysergic Acid (e.g., L1A1H4!I Tyl (e.g., CH3I) »| 1-Methyllysergol

Methyl Ester

Click to download full resolution via product page
Caption: Hypothetical synthesis of 1-Methyllysergol.
Methodology:

« Esterification of Lysergic Acid: Lysergic acid is first converted to its methyl ester to protect the
carboxylic acid functionality. This can be achieved by reacting lysergic acid with methanol in
the presence of a catalytic amount of strong acid (e.g., sulfuric acid).

o Reduction of the Methyl Ester: The methyl ester of lysergic acid is then reduced to the
corresponding primary alcohol, lysergol. A powerful reducing agent such as lithium aluminum
hydride (LiAIH4) in an anhydrous ether solvent is typically used for this transformation.

» N-Methylation: The final step involves the methylation of the indole nitrogen at the 1-position.
This can be accomplished by treating lysergol with a methylating agent like methyl iodide
(CHsl) in the presence of a suitable base to deprotonate the indole nitrogen. For the
synthesis of 1-Methyllysergol-d3, deuterated methyl iodide (CDsl) would be used in this
step.

Analytical Methods

High-Performance Liquid Chromatography (HPLC):
Areversed-phase HPLC method would be suitable for the analysis of 1-Methyllysergol.

Workflow for HPLC Analysis:
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Sample Preparation
(Dissolution in Mobile Phase)

HPLC Injection | Reversed-Phase C18 Column | UV or Fluorescence Detection | Data Analysis

Click to download full resolution via product page
Caption: General workflow for HPLC analysis.
Methodology:

e Column: A C18 reversed-phase column is commonly used for the separation of ergot
alkaloids.

» Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium
carbonate) and an organic solvent (e.g., acetonitrile or methanol) is typically employed.

o Detection: UV detection at a wavelength corresponding to the indole chromophore (around
280 nm and 310 nm) or fluorescence detection (excitation around 310 nm, emission around
410 nm) can be used for sensitive detection.

e Quantification: Quantification is achieved by comparing the peak area of the analyte to that
of a known standard. 1-Methyllysergol-d3 can serve as an excellent internal standard for
the quantification of 1-Methyllysergol using LC-MS.

Biological Activity and Signaling Pathways

The biological activity of 1-Methyllysergol has not been extensively characterized. However, as
an ergot alkaloid, it is predicted to interact with various biogenic amine receptors, particularly
serotonin (5-HT) and dopamine (D) receptors. The ergoline scaffold is a common feature of
many potent ligands for these receptors.

Predicted Receptor Binding Profile

Based on the structure of 1-Methyllysergol, it is likely to exhibit affinity for several receptor
subtypes. The N-methylation at the indole nitrogen can influence the binding affinity and
selectivity compared to its parent compound, lysergol.
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Receptor Family

Predicted Affinity

Rationale

Serotonin (5-HT) Receptors

Likely to bind to various 5-HT
receptor subtypes (e.g., 5-
HT1A, 5-HT2A, 5-HT2C).

The ergoline structure is a
well-known scaffold for

serotonin receptor ligands.

Dopamine (D) Receptors

Potential for interaction with

D2-like receptors (D2, D3, Da).

Many ergot alkaloids are
potent dopamine receptor

agonists or antagonists.

Adrenergic (a) Receptors

Possible affinity for a-

adrenergic receptors.

Structural similarities to
adrenergic ligands are present

in the ergoline nucleus.

Potential Signaling Pathways

The interaction of 1-Methyllysergol with G-protein coupled receptors (GPCRS) like serotonin

and dopamine receptors would trigger downstream intracellular signaling cascades.

Simplified G-Protein Coupled Receptor Signaling:
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Cell Membrane

1-Methyllysergol

GPCR
(e.g., 5-HT2A or D2)

activates

G-Protein

modulates

Effector Enzyme
(e.g., Adenylyl Cyclase
or Phospholipase C)

produces

Second Messenger
(e.g., cAMP or IP3/DAG)

leads to

Cellular Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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